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Compound of Interest

Compound Name:
3-Acetoxymethyl-4-

acetoxyacetophenone

CAS No.: 24085-06-1

Cat. No.: B141232

Get Quote

As a Senior Application Scientist, it is understood that meticulous handling of chemical

compounds extends throughout their entire lifecycle, from procurement to disposal. This guide

provides an in-depth, procedural framework for the safe and compliant disposal of 3-
Acetoxymethyl-4-acetoxyacetophenone (CAS Number: 24085-06-1), a compound utilized as

an intermediate in pharmaceutical synthesis, such as for Salmeterol.[1] Adherence to these

protocols is paramount for ensuring laboratory safety, environmental protection, and regulatory

compliance.

Hazard Identification and Risk Assessment: The "Why"
Behind the Procedure
Before any disposal protocol is initiated, a thorough understanding of the compound's inherent

hazards is essential. This informs every subsequent step, from the selection of personal

protective equipment (PPE) to the final waste segregation.

1.1. Chemical and Physical Properties
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A summary of the key physical and chemical properties of 3-Acetoxymethyl-4-
acetoxyacetophenone is presented below.

Property Value Source(s)

Molecular Formula C₁₃H₁₄O₅ [2]

Molecular Weight 250.25 g/mol [1][2]

Appearance Solid or Colourless Oil [1][2][3]

Boiling Point 150-160 °C at 0.3 Torr [2][3]

Solubility
Soluble in Chloroform,

Dichloromethane
[1][2][3]

1.2. Toxicological and Hazard Profile

3-Acetoxymethyl-4-acetoxyacetophenone is classified with multiple hazards that necessitate

its handling as a hazardous waste. The primary risks associated with this compound are

outlined in its Safety Data Sheet (SDS).[2][3][4]

Health Hazards:

Harmful if swallowed (Acute toxicity, Oral, Category 4).[4][5][6][7]

Causes skin irritation (Category 2).[4][5][6]

May cause an allergic skin reaction.[2]

Causes serious eye damage/eye irritation (Category 2).[2][5]

May cause respiratory irritation.[5]

Suspected of causing genetic defects.

May damage fertility or the unborn child (Reproductive toxicity, Category 1B).[5]

May cause drowsiness or dizziness.[5]
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May cause damage to organs through prolonged or repeated exposure.[2]

Physical Hazards:

Combustible liquid.[4]

Environmental Hazards:

Harmful to aquatic life.[4]

Very toxic to aquatic life with long-lasting effects.[2]

The causality behind treating this compound as hazardous waste is clear: its potential for

human toxicity, including reproductive harm, and its danger to aquatic ecosystems,

necessitates that it be isolated from standard waste streams and the environment.

Pre-Disposal Safety and Handling
Proper disposal begins with safe handling during and after its use in the laboratory. The

Occupational Safety and Health Administration (OSHA) Laboratory Standard (29 CFR

1910.1450) mandates the implementation of a Chemical Hygiene Plan to protect laboratory

personnel.[8][9][10][11]

2.1. Personal Protective Equipment (PPE)

Based on the hazard profile, the following PPE is mandatory when handling 3-Acetoxymethyl-
4-acetoxyacetophenone and its waste:

Hand Protection: Wear protective gloves (e.g., nitrile rubber).

Eye/Face Protection: Use safety glasses with side-shields or chemical goggles.

Skin and Body Protection: A lab coat is required. Ensure skin is not exposed.

Respiratory Protection: If there is a risk of inhalation of dusts or aerosols, use a respirator.

2.2. Engineering Controls
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All handling of this compound and its waste should be conducted in a well-ventilated area,

preferably within a chemical fume hood to minimize inhalation exposure.

Step-by-Step Disposal Protocol
The disposal of 3-Acetoxymethyl-4-acetoxyacetophenone must be managed as a hazardous

waste stream, in accordance with the U.S. Environmental Protection Agency (EPA) regulations

under the Resource Conservation and Recovery Act (RCRA).[12][13]

3.1. Waste Characterization

The first step in proper waste management is to correctly identify the waste.[13] Any of the

following containing 3-Acetoxymethyl-4-acetoxyacetophenone must be considered

hazardous waste:

Unused or expired pure compound.

Contaminated materials (e.g., paper towels, weigh boats, pipette tips).

Solutions containing the compound.

Empty containers that are not triple-rinsed.

3.2. Segregation and Containerization

Proper segregation prevents accidental chemical reactions and ensures compliant disposal.

Experimental Protocol for Waste Segregation and Storage:

Waste Identification: Clearly label a dedicated, leak-proof waste container as "Hazardous

Waste: 3-Acetoxymethyl-4-acetoxyacetophenone".[14]

Segregation: Do not mix this waste with other chemical waste streams unless compatibility

has been verified.[14]

Container Management: Keep the waste container tightly sealed when not in use. Store it

in a cool, dry, and well-ventilated area, away from incompatible materials such as strong

oxidizing agents and strong bases.[14][15]
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3.3. Spill Management

In the event of a spill, absorb the material with an inert absorbent (e.g., vermiculite, sand) and

place it in the designated hazardous waste container.[16] Ventilate the area and clean the spill

site thoroughly.

3.4. Final Disposal

The ultimate disposal of the collected hazardous waste must be conducted through an

approved waste disposal plant.

Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS) office

or a certified hazardous waste disposal contractor to arrange for pickup and disposal.[14]

Documentation: Maintain a log of the approximate amount of waste generated. A hazardous

waste manifest will be required for off-site transportation, which tracks the waste from your

laboratory to its final disposal facility.[17][18]

The following diagram illustrates the decision-making workflow for the proper disposal of 3-
Acetoxymethyl-4-acetoxyacetophenone.
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Disposal Workflow for 3-Acetoxymethyl-4-acetoxyacetophenone
Start: Generation of Waste

(Unused chemical, contaminated labware, solutions)

Is the waste contaminated with
3-Acetoxymethyl-4-acetoxyacetophenone?

Segregate as
HAZARDOUS WASTE

Yes

Non-Hazardous Waste Stream
(Follow institutional guidelines)

No

Select appropriate, labeled,
leak-proof container

Store container in a designated,
well-ventilated, secure area

Keep container closed
when not in use

Arrange for pickup by
EHS or certified contractor

Complete Hazardous Waste Manifest
for transport and disposal

Click to download full resolution via product page

Caption: Disposal workflow for 3-Acetoxymethyl-4-acetoxyacetophenone.
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By adhering to these scientifically grounded and regulation-compliant procedures, researchers

can ensure the safe and environmentally responsible disposal of 3-Acetoxymethyl-4-
acetoxyacetophenone, thereby upholding the principles of laboratory safety and

environmental stewardship.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Comprehensive Guide to the Proper Disposal of 3-
Acetoxymethyl-4-acetoxyacetophenone]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b141232/docs#a-comprehensive-guide-to-the-proper-
disposal-of-3-acetoxymethyl-4-acetoxyacetophenone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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